Cas no 1147694-10-7 (N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-2-carboxamide)

• Product Name: N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-2-carboxamide
• CAS No: 1147694-10-7
• MF: C₁₅H₁₃N₃O₂
• MW: 267.282623052597
• CID: 6512856
• PubChem ID: 39216597
• Update Time: 2025-06-09

N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-2-carboxamide
• 1147694-10-7
• Z364629166
• F5834-4046
• N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)pyridine-2-carboxamide
• AKOS024521732
• N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)picolinamide

• Inchi： 1S/C15H13N3O2/c19-14-7-4-10-9-11(5-6-12(10)18-14)17-15(20)13-3-1-2-8-16-13/h1-3,5-6,8-9H,4,7H2,(H,17,20)(H,18,19)
• InChI Key： OSVPPANNGCNBQT-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1)NC(C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 267.100776666g/mol
• Monoisotopic Mass: 267.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-2-carboxamide

Introduction to N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-2-carboxamide (CAS No. 1147694-10-7)

N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-2-carboxamide, identified by its CAS number 1147694-10-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule has garnered attention due to its unique structural features and potential biological activities, making it a subject of extensive research in recent years.

The< strong>tetrahydroquinoline scaffold is a prominent pharmacophore in medicinal chemistry, known for its ability to interact with various biological targets. In particular, derivatives of< strong>tetrahydroquinoline have been explored for their antimicrobial, antiviral, and anticancer properties. The incorporation of a< strong>pyridine-2-carboxamide moiety into the< strong>tetrahydroquinoline core enhances the molecule's solubility and bioavailability, which are critical factors for drug efficacy.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate enzyme activity and receptor binding. N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-2-carboxamide has been investigated for its potential role in inhibiting key enzymes involved in metabolic pathways. Studies have shown that this compound exhibits promising inhibitory effects on enzymes such as carbonic anhydrase and proteases, which are implicated in various diseases.

The synthesis of N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. For instance, catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been utilized to construct the complex framework of the molecule efficiently.

The pharmacological profile of N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-2-carboxamide has been evaluated through in vitro and in vivo studies. These investigations have revealed that the compound exhibits significant binding affinity to certain therapeutic targets. Notably, it has shown potential as an inhibitor of enzymes that play a role in inflammation and pain signaling. This makes it a promising candidate for the development of novel therapeutics targeting chronic inflammatory conditions.

In addition to its enzymatic activity, N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)pyridine-2-carboxamide has been studied for its interaction with nucleic acids. Preliminary research suggests that it can modulate DNA replication and transcription processes by binding to specific DNA sequences. This capability could be exploited for the development of antiviral and anticancer agents.

The development of novel drug candidates often involves structural optimization to enhance pharmacokinetic properties such as bioavailability and metabolic stability. Computational modeling techniques have been applied to predict the binding interactions between N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yli))< strong>pyridine - 2 - carboxamide strong >and biological targets. These simulations have provided valuable insights into the molecular recognition processes and have guided the design of more effective derivatives.

The potential therapeutic applications of N-( 2 - oxo - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl strong >) pyridine - 2 - carboxamide strong >are diverse and span multiple disease areas. Its ability to interact with both enzymatic and nucleic acid targets makes it a versatile scaffold for drug design. Furthermore , its favorable pharmacokinetic properties enhance its suitability for clinical development.

Ongoing research is focused on exploring the full therapeutic potential of N-(< strong > 2 - oxo - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl strong >) pyridine - strong >carboxamide . Novel synthetic routes are being investigated to improve production scalability , while additional preclinical studies are being conducted to assess its safety profile and efficacy in animal models . These efforts are crucial for advancing this compound towards clinical trials and eventual therapeutic use.